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Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B598288

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Dihydroresveratrol 3-O-glucoside. Given the conflicting safety information from different
suppliers, a conservative approach is strongly recommended. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with local, state, and federal regulations.

Hazard Assessment and Precautionary Approach

There are discrepancies in the classification of Dihydroresveratrol 3-O-glucoside among
chemical suppliers. While one source may not classify it as hazardous, another identifies it as
"Acute toxicity, Oral (Category 4)" and hazardous to the aquatic environment.[1] Due to this
conflicting information, it is prudent to handle and dispose of Dihydroresveratrol 3-O-
glucoside as a hazardous chemical.

Recommended Personal Protective Equipment (PPE) during handling and disposal:
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

» Body Protection: Laboratory coat.
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o Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.

Summary of Hazard and Disposal Information

Parameter

Information

Citation

Chemical Name

Dihydroresveratrol 3-O-

glucoside
CAS Number 100432-87-9
Molecular Formula C20H2408
Molecular Weight 392.4 g/mol

Conflicting Hazard

Classifications

- Not classified as hazardous-
Acute toxicity, Oral (Category
4)- Hazardous to the aquatic

environment

Recommended Disposal
Method

Treat as hazardous chemical
waste. Dispose of through a
licensed hazardous waste

disposal company.

Prohibited Disposal Methods

- Do not dispose of down the
drain.- Do not dispose of in

regular trash.

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of Dihydroresveratrol 3-

O-glucoside in solid form and in solution.

3.1. For Solid Dihydroresveratrol 3-O-glucoside Waste

e Container Selection:

o Place solid waste in its original container if it is in good condition.
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o If the original container is not available or compromised, use a new, clean, and compatible
container with a secure, leak-proof lid. The container should be made of a material that
does not react with the chemical.

e Labeling:
o Clearly label the waste container with a "Hazardous Waste" tag.

o The label must include:

The full chemical name: "Dihydroresveratrol 3-O-glucoside” (no abbreviations).
» The quantity of waste.

» The date of waste generation.

» The location of origin (e.g., laboratory room number).

» The Principal Investigator's name and contact information.

» Check the appropriate hazard pictograms (e.g., harmful, hazardous to the aquatic
environment).[2]

e Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area
within the laboratory.

o Ensure the storage area is away from heat sources and high-traffic areas.

o Use secondary containment, such as a tray, to prevent the spread of material in case of a
spill.

e Disposal Request:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Do not attempt to transport the waste yourself.

3.2. For Dihydroresveratrol 3-O-glucoside in Solution
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e Container Selection:

o Use a compatible, leak-proof container with a screw-on cap. Plastic containers are often
preferred over glass to minimize the risk of breakage.[2]

e Labeling:
o Follow the same labeling requirements as for solid waste.

o For mixtures, list all chemical components and their approximate concentrations on the
hazardous waste tag.

e Storage:
o Store liquid waste containers in secondary containment to capture any potential leaks.

o Segregate the waste from incompatible materials. For example, store acidic and basic
solutions separately.

e Disposal Request:

o Arrange for disposal through your institution's EHS department.
3.3. For Contaminated Labware and PPE
o Solid Waste:

o Items such as gloves, absorbent paper, and pipette tips that are contaminated with
Dihydroresveratrol 3-O-glucoside should be considered hazardous waste.

o Collect these items in a clearly labeled, sealed bag or container.
e Sharps:

o Contaminated sharps, such as needles or broken glass, must be placed in a designated
sharps container.

o Empty Containers:
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o An "empty" container that held Dihydroresveratrol 3-O-glucoside should be triple-rinsed
with a suitable solvent.

o The rinsate must be collected and disposed of as hazardous waste.

o After triple-rinsing, the original label on the container should be defaced, and it can then
typically be disposed of as regular trash. Consult your institution's guidelines for specific
procedures.

Disposal Workflow Diagram
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Dihydroresveratrol 3-O-glucoside Disposal Workflow
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Caption: Disposal workflow for Dihydroresveratrol 3-O-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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